Cas no 1073-93-4 (N-Isopropylmaleimide)

N-Isopropylmaleimide Properties

Names and Identifiers

• 1-Isopropyl-1H-pyrrole-2,5-dione
• 1-propan-2-ylpyrrole-2,5-dione
• 1-(1-Methylethyl)-1H-pyrrole-2,5-dione
• N-Isopropylmaleimide
• 1-isopropyl-3-pyrroline-2,5-quinone
• Ethylmethyl maleimide
• CS-0339509
• NSC 17658
• 1H-Pyrrole 2,5-dione ,1-(1-methylethyl)
• 1-(propan-2-yl)-2,5-dihydro-1H-pyrrole-2,5-dione
• DTXSID50910286
• MALEIMIDE, N-ISOPROPYL-
• W-200764
• 1-(Propan-2-yl)-1H-pyrrole-2,5-dione
• MFCD00211040
• 29720-92-1
• 1H-Pyrrole-2, 1-(1-methylethyl)-
• 1H-Pyrrole-2,5-dione, 1-(1-methylethyl)-
• NSC17658
• FT-0691116
• FT-0600871
• NSC-17658
• 1073-93-4
• NQDOCLXQTQYUDH-UHFFFAOYSA-N
• A801689
• WLN: T5VNVJ BY1&1
• 1H-Pyrrole-2,5-dione, 3-ethyl-1-methyl-
• BRN 0113986
• AKOS000249611
• SCHEMBL29017
• S11238
• +Expand

• MDL： MFCD00211040
• InChIKey： NQDOCLXQTQYUDH-UHFFFAOYSA-N
• Inchi： 1S/C7H9NO2/c1-5(2)8-6(9)3-4-7(8)10/h3-5H,1-2H3
• SMILES： CC(C)N1C(=O)C=CC1=O

Computed Properties

• Exact Mass: 139.06300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 139.063
• Heavy Atom Count: 10
• Complexity: 188
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 37.4A^2

Experimental Properties

• LogP: 0.25770
• PSA: 37.38000
• Refractive Index: 1.577
• Boiling Point: 217.6 °C at 760 mmHg
• Flash Point: 88.9 °C
• Density: 1.177

N-Isopropylmaleimide Security Information

N-Isopropylmaleimide Customs Data

• HS CODE：2925190090
• Customs Data：

  China Customs Code:

  2925190090

  Overview:

  2925190090 Other imides and their derivative salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2925190090 other imides and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%